Cas no 700856-02-6 (N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide)

• Product Name: N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide
• CAS No: 700856-02-6
• MF: C₂₀H₂₃Cl₂N₃O
• MW: 392.322122812271
• CID: 6011014
• PubChem ID: 1288962
• Update Time: 2025-06-15

N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide
• N-(2,5-dichlorophenyl)-2-[4-(4-ethylphenyl)piperazin-1-yl]acetamide
• 1-Piperazineacetamide, N-(2,5-dichlorophenyl)-4-(4-ethylphenyl)-
• AKOS002244166
• Z274554796
• 700856-02-6
• N-(2,5-dichlorophenyl)-2-(4-(4-ethylphenyl)piperazin-1-yl)acetamide
• F1757-0188

• Inchi： 1S/C20H23Cl2N3O/c1-2-15-3-6-17(7-4-15)25-11-9-24(10-12-25)14-20(26)23-19-13-16(21)5-8-18(19)22/h3-8,13H,2,9-12,14H2,1H3,(H,23,26)
• InChI Key： WLEYAICRVHUXFU-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC(Cl)=CC=C2Cl)=O)CCN(C2=CC=C(CC)C=C2)CC1

Computed Properties

• Exact Mass: 391.122
• Monoisotopic Mass: 391.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 569.1±50.0 °C(Predicted)
• pka: 13.01±0.70(Predicted)

Additional information on N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide

Professional Introduction to N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide and CAS No 700856-02-6

N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential therapeutic applications. This compound, identified by the CAS number CAS No 700856-02-6, has garnered attention due to its structural complexity and the diverse pharmacological properties it exhibits. The presence of multiple functional groups, including chloro and ethyl substituents, as well as a piperazine core, contributes to its distinct chemical behavior and biological activity.

The compound's structure is a testament to the ingenuity of modern medicinal chemistry, where the strategic placement of substituents can dramatically alter its pharmacokinetic and pharmacodynamic profiles. In recent years, there has been a growing interest in designing molecules that can interact with biological targets in novel ways, leading to the development of new therapeutic agents. N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide represents such an effort, with its dual functionality potentially offering benefits in multiple therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperazine moiety is well-known for its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. This makes it a valuable scaffold for developing drugs that can address conditions such as depression, anxiety, and neurodegenerative diseases. The chloro and ethyl substituents further enhance its interaction with biological targets, making it a promising candidate for further investigation.

In addition to its neurological applications, N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide has shown promise in preclinical studies for its potential role in combating inflammatory diseases. The compound's ability to interact with various inflammatory pathways suggests that it could be used to develop novel anti-inflammatory agents. This is particularly relevant given the increasing prevalence of chronic inflammatory conditions worldwide, which often require multifaceted therapeutic approaches.

The synthesis of N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide is a complex process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, has been instrumental in achieving this goal. These methods not only improve the efficiency of the synthesis but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The pharmacological profile of N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide has been extensively studied in both in vitro and in vivo models. These studies have revealed several key properties that make it an attractive candidate for further development. For instance, the compound exhibits high selectivity for certain biological targets while maintaining low toxicity levels. This balance between efficacy and safety is crucial for any drug candidate aiming to reach clinical use.

In recent years, there has been a significant shift towards personalized medicine, where drugs are tailored to individual patients based on their genetic makeup and other factors. N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide could potentially fit into this paradigm by being modified to target specific genetic markers associated with various diseases. This approach could lead to more effective treatments with fewer side effects, representing a major advancement in patient care.

The regulatory landscape for new drug development is complex and requires rigorous testing to ensure safety and efficacy before approval by health authorities such as the FDA or EMA. N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide, with its promising pharmacological profile, is poised to undergo these stringent evaluations. The results of these trials will be critical in determining its future role in clinical practice.

The economic impact of developing new pharmaceuticals cannot be overstated. Drugs that address unmet medical needs can generate significant revenue while improving patient outcomes. N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide, with its potential across multiple therapeutic areas, could become a valuable asset for pharmaceutical companies looking to expand their portfolios.

In conclusion, N-(2,5-dichlorophenyl)-2-4-(4-ethylphenyl)piperazin-1-ylacetamide, identified by CAS No 700856-02-6, is a compound of great interest in pharmaceutical chemistry due to its unique structure and potential therapeutic applications. Its dual functionality makes it a versatile scaffold for developing drugs targeting neurological disorders and inflammatory conditions. With ongoing research into its pharmacological properties and synthetic pathways, this compound holds promise for improving patient care through innovative treatments.